Cas no 941092-58-6 (2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide)

• Product Name: 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide
• CAS No: 941092-58-6
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 5455538
• PubChem ID: 7533738
• Update Time: 2025-06-11

2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 941092-58-6
• EN300-26685136
• 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide
• AKOS001411758
• Z51086587

• Inchi： 1S/C22H22N2O3/c23-16-22(13-5-2-6-14-22)24-20(25)15-27-19-11-9-18(10-12-19)21(26)17-7-3-1-4-8-17/h1,3-4,7-12H,2,5-6,13-15H2,(H,24,25)
• InChI Key： IGNMEGPBLNMGRB-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 362.16304257g/mol
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide

Professional Introduction to Compound with CAS No. 941092-58-6 and Product Name: 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide

The compound with the CAS number 941092-58-6 and the product name 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a benzoylphenoxy moiety and a cyanocyclohexyl group, which are strategically positioned to enhance its pharmacological properties.

Recent studies have highlighted the importance of incorporating bulky and electron-withdrawing groups into drug candidates to improve their binding affinity and selectivity. The 4-benzoylphenoxy part of the molecule provides a rigid aromatic scaffold that can interact favorably with biological targets, while the N-(1-cyanocyclohexyl) substituent introduces conformational flexibility, which is crucial for optimizing drug-receptor interactions. This dual functionality makes the compound a promising candidate for further development in therapeutic areas such as oncology and anti-inflammatory diseases.

In the realm of oncology, the design of small molecules that can selectively inhibit key enzymes involved in cancer cell proliferation has been a major focus. The structural features of 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide suggest that it may exhibit inhibitory activity against enzymes such as kinases, which are often overexpressed in tumor cells. Preliminary computational studies have indicated that this compound can effectively bind to the active sites of these enzymes, potentially leading to the development of novel anticancer agents.

Additionally, the cyanocyclohexyl group has been shown to enhance the metabolic stability of drug candidates by reducing susceptibility to enzymatic degradation. This property is particularly valuable in pharmaceutical development, as it can lead to improved bioavailability and prolonged therapeutic effects. The combination of these structural elements makes 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide a versatile scaffold for designing next-generation therapeutics.

Recent advances in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in optimizing drug candidates. The SAR studies on 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide have revealed that minor modifications to its core structure can significantly alter its pharmacological profile. For instance, replacing the benzoylphenoxy group with other aromatic or heteroaromatic moieties has been explored to fine-tune binding interactions with biological targets. These modifications have led to the discovery of several derivatives with enhanced potency and selectivity.

The synthesis of 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial production.

In conclusion, the compound with CAS number 941092-58-6 and product name 2-(4-benzoylphenoxy)-N-(1-cyanocyclohexyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in oncology and anti-inflammatory diseases make it a promising candidate for further development. Continued research into its pharmacological properties and synthetic optimization will likely lead to novel therapeutic agents that address unmet medical needs.